Cas no 933205-90-4 (N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 933205-90-4
• MF: C₂₁H₁₆N₄O₄
• MW: 388.37614440918
• CID: 5499538
• Update Time: 2025-10-28

N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-4-nitrophenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H16N4O4/c1-14-4-6-15(7-5-14)13-24-10-2-3-18(21(24)27)20(26)23-19-9-8-17(25(28)29)11-16(19)12-22/h2-11H,13H2,1H3,(H,23,26)
• InChI Key： PXGQWZNVJLLEMP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1C#N)=O

Additional information on N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 933205-90-4)

The compound N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 933205-90-4, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carboxamide core and nitrophenyl and methylphenyl substituents, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is its potential role in drug discovery. Researchers are increasingly focusing on heterocyclic compounds like this due to their versatility in interacting with biological targets. The presence of both cyano and nitro groups enhances its reactivity, making it a candidate for further derivatization. Recent studies highlight its relevance in addressing challenges such as antibiotic resistance and targeted cancer therapies, topics frequently searched in academic and industry circles.

In agrochemical applications, CAS 933205-90-4 has drawn attention for its potential as a precursor in developing crop protection agents. With the global push toward sustainable agriculture, compounds like this are being evaluated for their efficacy and environmental impact. The pyridine moiety, in particular, is known for its role in pesticides and herbicides, aligning with current trends in green chemistry and precision farming.

The synthesis of N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, often starting from readily available aromatic precursors. Optimizing its yield and purity is a common topic in synthetic chemistry forums, reflecting the broader demand for efficient small-molecule synthesis techniques. Analytical methods such as HPLC and NMR spectroscopy are typically employed to characterize this compound, ensuring its suitability for further research.

From a commercial perspective, 933205-90-4 is primarily supplied by specialty chemical manufacturers catering to research institutions. Its niche application means that pricing and availability can vary, a point often queried by procurement professionals. Additionally, regulatory compliance and safety data sheets (SDS) are frequently requested, underscoring the importance of transparency in chemical sourcing.

Looking ahead, the compound’s potential in material science is also being explored. Its conjugated system and functional groups could contribute to advancements in organic electronics or photocatalysts, areas gaining traction due to the renewable energy boom. This interdisciplinary appeal makes N-(2-cyano-4-nitrophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide a versatile subject for future innovations.

In summary, CAS 933205-90-4 represents a compelling case study in the intersection of chemistry and applied sciences. Whether in drug development, agriculture, or advanced materials, its structural attributes and reactivity profile position it as a valuable tool for researchers tackling some of today’s most pressing scientific challenges.